Cholan-24-oic acid, 3,12-dioxo-, methyl ester, (5alpha)-
Cholan-24-oic acid, 3,12-dioxo-, methyl ester, (5alpha)-
Brand Name:
Vulcanchem
CAS No.:
1174-86-3
VCID:
VC0075703
InChI:
InChI=1S/C25H38O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-21H,5-14H2,1-4H3/t15-,16+,18+,19-,20+,21+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C25H38O4
Molecular Weight:
402.6 g/mol
Cholan-24-oic acid, 3,12-dioxo-, methyl ester, (5alpha)-
CAS No.: 1174-86-3
Main Products
VCID: VC0075703
Molecular Formula: C25H38O4
Molecular Weight: 402.6 g/mol
| CAS No. | 1174-86-3 |
|---|---|
| Product Name | Cholan-24-oic acid, 3,12-dioxo-, methyl ester, (5alpha)- |
| Molecular Formula | C25H38O4 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,12-dioxo-2,4,5,6,7,8,9,11,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H38O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-21H,5-14H2,1-4H3/t15-,16+,18+,19-,20+,21+,24+,25-/m1/s1 |
| Standard InChIKey | VCWDOHJFKGOMRJ-AYNSAJDNSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2CCC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2CCC4C3(CCC(=O)C4)C)C |
| Synonyms | 3,12-Dioxo-5α-cholan-24-oic acid methyl ester |
| PubChem Compound | 22295175 |
| Last Modified | Nov 11 2021 |
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